5-(3-bromophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one
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Description
5-(3-bromophenyl)-3-hydroxy-4-(5-methylfuran-2-carbonyl)-1-(5-methylisoxazol-3-yl)-1H-pyrrol-2(5H)-one is a useful research compound. Its molecular formula is C20H15BrN2O5 and its molecular weight is 443.253. The purity is usually 95%.
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Scientific Research Applications
Material Science Applications
Compounds similar to the one have been explored for their electrochemical properties and potential applications in material science. For example, the synthesis of complex molecules through electrochemically induced multicomponent transformations has been demonstrated, highlighting their promise for the development of new materials with specific electronic or optical properties (Ryzhkova, Ryzhkov, & Elinson, 2020).
Biomedical Research
In the biomedical field, related compounds have shown potential for the regulation of inflammatory diseases, as indicated by docking studies, suggesting their utility in drug development and therapeutic applications (Ryzhkova, Ryzhkov, & Elinson, 2020). Additionally, the synthesis and characterization of novel compounds have contributed to the understanding of their chemical behavior and potential as nonsteroidal receptor modulators (Xiao, 2013).
Synthetic Chemistry
In synthetic chemistry, related compounds serve as key intermediates or end products in the synthesis of complex molecules. The study of their synthesis, structural characterization, and reactivity helps in expanding the toolkit available for chemical synthesis, leading to the development of new drugs, materials, and chemical processes (Lisowskaya, Alajarín, & Sánchez-Andrada, 2006).
Properties
IUPAC Name |
2-(3-bromophenyl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-1-(5-methyl-1,2-oxazol-3-yl)-2H-pyrrol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15BrN2O5/c1-10-6-7-14(27-10)18(24)16-17(12-4-3-5-13(21)9-12)23(20(26)19(16)25)15-8-11(2)28-22-15/h3-9,17,25H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KVXUXRIHTZLHQJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(O1)C(=O)C2=C(C(=O)N(C2C3=CC(=CC=C3)Br)C4=NOC(=C4)C)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15BrN2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
443.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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